Cas no 2138344-74-6 (Propanoic acid, 3-(aminooxy)-2,2-difluoro-)

• Product Name: Propanoic acid, 3-(aminooxy)-2,2-difluoro-
• CAS No: 2138344-74-6
• MF: C₃H₅F₂NO₃
• MW: 141.073508024216
• CID: 5294752
• Update Time: 2025-10-21

Propanoic acid, 3-(aminooxy)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(aminooxy)-2,2-difluoro-

• Inchi： 1S/C3H5F2NO3/c4-3(5,1-9-6)2(7)8/h1,6H2,(H,7,8)
• InChI Key： SWCSITXVMVDFBK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)CON

Additional information on Propanoic acid, 3-(aminooxy)-2,2-difluoro-

Comprehensive Overview of Propanoic acid, 3-(aminooxy)-2,2-difluoro- (CAS No. 2138344-74-6)

Propanoic acid, 3-(aminooxy)-2,2-difluoro- (CAS No. 2138344-74-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a difluoro substitution and an aminooxy functional group, makes it a versatile intermediate for synthesizing advanced chemicals. Researchers and industry professionals are increasingly exploring its applications due to its potential in enhancing drug delivery systems, improving crop protection formulations, and enabling innovative polymer designs.

One of the most searched topics related to Propanoic acid, 3-(aminooxy)-2,2-difluoro- is its role in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating how this compound can be utilized in eco-friendly processes. Its difluoro moiety, for instance, is known to influence the metabolic stability of bioactive molecules, which is critical for reducing environmental persistence. Additionally, the aminooxy group offers reactive sites for conjugation, enabling the development of biodegradable materials—a hot topic in circular economy discussions.

Another area of interest is the compound's potential in precision medicine. The pharmaceutical industry is actively searching for novel building blocks like Propanoic acid, 3-(aminooxy)-2,2-difluoro- to design targeted therapies. Its structural features allow for precise modifications, which can improve drug solubility and bioavailability—key factors in personalized treatment strategies. Online forums and academic databases frequently highlight queries about its compatibility with prodrug formulations, reflecting its relevance in modern drug discovery.

In agrochemical applications, Propanoic acid, 3-(aminooxy)-2,2-difluoro- is being studied for its potential to enhance pesticide efficacy while minimizing ecological impact. The difluoro group can increase the lipophilicity of active ingredients, improving their uptake by plants. Meanwhile, the aminooxy functionality allows for the creation of hydrolyzable linkages, ensuring controlled release and reduced residue accumulation. These attributes align with global trends toward sustainable agriculture, making it a frequent subject in patent filings and research publications.

From a technical perspective, the synthesis and handling of Propanoic acid, 3-(aminooxy)-2,2-difluoro- require specialized knowledge. Laboratories often search for optimized protocols to achieve high yields and purity. The compound's stability under various pH conditions and its reactivity with common reagents are also popular discussion points in chemical forums. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its structure, further emphasizing its complexity and value in advanced research.

Looking ahead, the demand for Propanoic acid, 3-(aminooxy)-2,2-difluoro- is expected to rise as industries prioritize innovation and sustainability. Its multifaceted applications—from bioconjugation in biotech to functional materials in engineering—underscore its importance. For researchers and manufacturers, staying updated on its latest developments is crucial, as evidenced by the growing volume of literature and online searches dedicated to this compound.